13-(methoxymethyl)-11-methyl-4-(4-nitrophenyl)-6-phenyl-5-oxa-8-thia-3,10-diazatricyclo[7.4.0.02,7]trideca-1(13),2(7),3,9,11-pentaene

• Molecular Formula: C24H19N3O4S
• Molecular Weight: 445.5 g/mol
• IUPAC Name: 13-(methoxymethyl)-11-methyl-4-(4-nitrophenyl)-6-phenyl-5-oxa-8-thia-3,10-diazatricyclo[7.4.0.02,7]trideca-1(13),2(7),3,9,11-pentaene
• InChI: InChI=1S/C24H19N3O4S/c1-14-12-17(13-30-2)19-20-22(32-24(19)25-14)21(15-6-4-3-5-7-15)31-23(26-20)16-8-10-18(11-9-16)27(28)29/h3-12,21H,13H2,1-2H3
• InChI Key: PRZQQMPEWQODIO-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=C2C3=C(C(OC(=N3)C4=CC=C(C=C4)[N+](=O)[O-])C5=CC=CC=C5)SC2=N1)COC

Description

“13-(Methoxymethyl)-11-methyl-4-(4-nitrophenyl)-6-phenyl-5-oxa-8-thia-3,10-diazatricyclo[74002,7]trideca-1(13),2(7),3,9,11-pentaene” is a complex organic compound featuring multiple functional groups, including methoxymethyl, nitrophenyl, phenyl, oxa, thia, and diazatricyclo structures

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of “13-(methoxymethyl)-11-methyl-4-(4-nitrophenyl)-6-phenyl-5-oxa-8-thia-3,10-diazatricyclo[7.4.0.02,7]trideca-1(13),2(7),3,9,11-pentaene” involves multiple steps, each requiring specific reagents and conditions. A possible synthetic route could include:

Formation of the diazatricyclo core: This can be achieved through a cyclization reaction involving a suitable precursor containing nitrogen atoms.

Introduction of the thia and oxa groups: These can be incorporated through nucleophilic substitution reactions using sulfur and oxygen-containing reagents.

Addition of the phenyl and nitrophenyl groups: These aromatic groups can be introduced via electrophilic aromatic substitution reactions.

Methoxymethylation: The methoxymethyl group can be added using methoxymethyl chloride in the presence of a base.

Industrial Production Methods

Industrial production of this compound would require optimization of the synthetic route to ensure high yield and purity. This could involve the use of continuous flow reactors, advanced purification techniques, and scalable reaction conditions.

Chemical Reactions Analysis

Types of Reactions

“13-(Methoxymethyl)-11-methyl-4-(4-nitrophenyl)-6-phenyl-5-oxa-8-thia-3,10-diazatricyclo[7.4.0.02,7]trideca-1(13),2(7),3,9,11-pentaene” can undergo various chemical reactions, including:

Oxidation: The compound can be oxidized using strong oxidizing agents such as potassium permanganate or chromium trioxide.

Reduction: Reduction reactions can be performed using reducing agents like lithium aluminum hydride or hydrogen gas in the presence of a catalyst.

Substitution: Nucleophilic and electrophilic substitution reactions can occur at various positions on the molecule.

Common Reagents and Conditions

Oxidation: Potassium permanganate in acidic or basic conditions.

Reduction: Lithium aluminum hydride in anhydrous ether or hydrogen gas with a palladium catalyst.

Substitution: Halogenating agents for electrophilic substitution, and nucleophiles such as amines or alcohols for nucleophilic substitution.

Major Products

The major products formed from these reactions would depend on the specific conditions and reagents used. For example, oxidation could lead to the formation of carboxylic acids or ketones, while reduction could yield alcohols or amines.

Scientific Research Applications

Chemistry

In chemistry, this compound can be used as a building block for the synthesis of more complex molecules. Its unique structure allows for the exploration of new reaction mechanisms and pathways.

Biology

In biology, the compound could be investigated for its potential as a bioactive molecule. Its structural features may interact with biological targets, leading to potential therapeutic applications.

Medicine

In medicine, the compound could be explored for its potential as a drug candidate. Its multiple functional groups may allow for interactions with various biological targets, leading to potential treatments for diseases.

Industry

In industry, the compound could be used in the development of new materials with unique properties. Its complex structure may impart desirable characteristics such as stability, reactivity, or conductivity.

Mechanism of Action

The mechanism of action of “13-(methoxymethyl)-11-methyl-4-(4-nitrophenyl)-6-phenyl-5-oxa-8-thia-3,10-diazatricyclo[7.4.0.02,7]trideca-1(13),2(7),3,9,11-pentaene” would depend on its specific application. In a biological context, the compound may interact with molecular targets such as enzymes, receptors, or DNA. These interactions could lead to changes in cellular processes, ultimately resulting in the compound’s observed effects.

Comparison with Similar Compounds

Similar Compounds

13-(Methoxymethyl)-11-methyl-4-(4-nitrophenyl)-6-phenyl-5-oxa-8-thia-3,10-diazatricyclo[7.4.0.02,7]trideca-1(13),2(7),3,9,11-pentaene: can be compared with other tricyclic compounds containing similar functional groups.

Diazatricyclo compounds: These compounds share the diazatricyclo core structure and may have similar reactivity and applications.

Phenyl and nitrophenyl compounds: Compounds containing phenyl and nitrophenyl groups can be compared based on their aromatic properties and reactivity.

Uniqueness

The uniqueness of “13-(methoxymethyl)-11-methyl-4-(4-nitrophenyl)-6-phenyl-5-oxa-8-thia-3,10-diazatricyclo[74002,7]trideca-1(13),2(7),3,9,11-pentaene” lies in its combination of multiple functional groups and complex structure